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Get Quote

Physical & Chemical Properties of Acibenzolar-S-
Methyl

The following table summarizes key data that can inform handling and storage decisions. Stability is

influenced by these inherent properties [1].

Property Value / Description Relevance to Storage & Handling

Physical State White to beige

crystalline powder [1]

Standard storage for solid chemicals is likely

appropriate.

Melting Point 133 °C [1] Indicates stability at standard lab temperatures.

Solubility in Water (at
20°C, pH 7)

7.7 mg/L [1] Low solubility; formulations (e.g., dispersible
granules) are used for application.

Solubility in Organic
Solvents

High (e.g., 28,000 mg/L
in acetone) [1]

May inform cleaning procedures for equipment.

Octanol-Water Partition
Coefficient (Log P)

3.1 [1] Suggests potential for bioaccumulation; handle
with care to prevent environmental release.
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Residue Analysis Method for Agro-Products

This validated protocol can be adapted for stability testing by analyzing samples stored under different

conditions over time [2].

1. Sample Preparation: Homogenize the representative fruit or vegetable commodity (e.g., potato,

garlic, cabbage, grape, tomato).
2. Extraction: Use a modified QuEChERS method to extract ASM and its primary metabolite,

acibenzolar acid, from the sample.
3. Cleanup: Employ a dispersive solid-phase extraction (d-SPE) cleanup step to remove co-extracted

matrix interferents.
4. Analysis: Analyze the purified extract using UPLC-MS/MS (Ultra-Performance Liquid
Chromatography with Tandem Mass Spectrometry).

Residue Definition: For accurate quantification, the method should target the sum of

acibenzolar-S-methyl and acibenzolar acid (free and conjugated), expressed as ASM [3] [2].
5. Method Validation: The protocol has demonstrated satisfactory performance parameters:

Recovery: 70–108%
Fortification Range: 0.01–1 mg/kg

Precision: Relative Standard Deviations (RSDs) < 17.7%

ASM-Induced Signaling Pathway in Plants

This diagram illustrates the systemic acquired resistance (SAR) pathway activated by ASM, which is

relevant for designing your bioassays.
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Diagram: ASM-induced antiviral SAR pathway. Based on mutant studies, ICS1, FMO1, and NPR1 are

essential for this systemic resistance [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.smolecule.com/products/s517036?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC10855377/
https://www.smolecule.com/products/s517036?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s517036?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


1. Acibenzolar-S-methyl (Ref: CGA 245704) - AERU [sitem.herts.ac.uk]

2. Residue analysis and dietary exposure risk assessment of ... [sciencedirect.com]

3. Modification of the existing maximum residue levels for... [pmc.ncbi.nlm.nih.gov]

4. Local Application of Acibenzolar-S-Methyl Treatment ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Acibenzolar-S-methyl storage stability handling guidelines].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b517036#acibenzolar-s-methyl-storage-stability-handling-

guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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